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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830 Get Quote

This technical support center provides guidance on the compatibility of deuterated ethylene

glycol (ethylene glycol-(OD)₂) with various materials commonly used in laboratory and

industrial settings. The information is tailored for researchers, scientists, and drug development

professionals to ensure the integrity of their experiments and equipment.

Frequently Asked Questions (FAQs)
Q1: Is the material compatibility of ethylene glycol-(OD)₂ the same as non-deuterated ethylene

glycol?

A1: For most practical purposes, the material compatibility of ethylene glycol-(OD)₂ can be

considered very similar to that of standard ethylene glycol. The primary difference is the

substitution of deuterium for protium on the hydroxyl groups, which has a minimal impact on the

fundamental chemical reactivity with most materials. However, a kinetic isotope effect may be

observed, potentially leading to slower degradation and corrosion rates in some instances. It is

always recommended to perform specific compatibility testing for critical applications.

Q2: What are the primary factors that can cause material degradation when using ethylene

glycol-(OD)₂?

A2: Several factors can accelerate the degradation of materials in contact with ethylene glycol-

(OD)₂:
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Temperature: Higher temperatures significantly increase the rate of chemical reactions,

including corrosion and polymer degradation.[1]

Water Content: The presence of water can lead to the formation of corrosive acidic

byproducts.[1]

Oxygen: Exposure to oxygen can lead to oxidative degradation of the ethylene glycol-(OD)₂,

forming acids that can attack materials.[2][3]

Impurities: Contaminants in the system can act as catalysts for degradation reactions.

Q3: What are the common signs of incompatibility with ethylene glycol-(OD)₂?

A3: Signs of incompatibility can vary depending on the material:

Plastics and Elastomers: Swelling, cracking, crazing, discoloration, hardening, or softening.

Metals: Corrosion (rusting, pitting), discoloration, or the formation of precipitates in the

solution.

Q4: How can I minimize the risk of material degradation in my experiments?

A4: To minimize degradation, consider the following:

Select materials with high chemical resistance to ethylene glycol (see tables below).

Operate at the lowest practical temperature.

Use a high-purity grade of ethylene glycol-(OD)₂ and ensure the system is clean.

Consider using corrosion inhibitors, especially in metallic systems.[2][3]

For sensitive applications, perform compatibility testing under your specific experimental

conditions.

Material Compatibility Data
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Disclaimer: The following tables provide a summary of the chemical compatibility of various

materials with standard ethylene glycol. While this is a strong indicator of compatibility with

ethylene glycol-(OD)₂, it is recommended to verify compatibility for your specific application, as

the kinetic isotope effect could slightly alter the material's performance over time.

Table 1: Compatibility of Plastics with Ethylene Glycol

Plastic Compatibility Rating

ABS (Acrylonitrile Butadiene Styrene) Fair

Acetal (Polyoxymethylene, POM) Good

Acrylic (Polymethyl Methacrylate, PMMA) Poor

CPVC (Chlorinated Polyvinyl Chloride) Excellent

FEP (Fluorinated Ethylene Propylene) Excellent

HDPE (High-Density Polyethylene) Excellent

LDPE (Low-Density Polyethylene) Excellent

PEEK (Polyether Ether Ketone) Excellent

Polycarbonate Fair to Poor

Polypropylene Excellent

Polystyrene Poor

PVC (Polyvinyl Chloride) Good

PTFE (Polytetrafluoroethylene) Excellent

PVDF (Polyvinylidene Fluoride) Excellent

Table 2: Compatibility of Metals with Ethylene Glycol
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Metal Compatibility Rating Notes

Aluminum Good

Can be susceptible to pitting

corrosion, especially in the

presence of contaminants.[4]

Brass Good to Fair

May be subject to

dezincification in aqueous

solutions.

Bronze Good

Carbon Steel Good to Fair

Prone to corrosion in the

presence of water and oxygen;

inhibitors are recommended.[1]

Cast Iron Good to Fair
Similar to carbon steel,

inhibitors are recommended.[2]

Copper Good

Can act as a catalyst for

ethylene glycol degradation at

high temperatures.

Stainless Steel (304 & 316) Excellent

Titanium Excellent [3]

Table 3: Compatibility of Elastomers with Ethylene Glycol
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Elastomer Compatibility Rating

Buna-N (Nitrile, NBR) Excellent

EPDM (Ethylene Propylene Diene Monomer) Excellent

Fluoroelastomers (FKM, Viton®) Excellent

Natural Rubber Good

Neoprene (Chloroprene) Good

Silicone Fair to Poor

Viton® (FKM) Excellent

Troubleshooting Guide
This guide addresses common issues encountered during experiments involving ethylene

glycol-(OD)₂.

Start Troubleshooting What is the observed issue?

Leak in the systemLeak

Material degradation
(cracking, swelling, discoloration)

Plastic/Elastomer
Degradation

Metal corrosion
(rust, pitting)

Metal Corrosion

Check all fittings and seals

Identify the affected plastic/elastomer

Identify the corroded metal

Is the seal material compatible?
(See Elastomer Compatibility Table)

Replace seal with a
more compatible material

(e.g., EPDM, FKM)

No

Is the material compatible?
(See Plastics/Elastomers Tables)

Replace with a highly resistant
material (e.g., PTFE, PEEK)

No

Is the operating temperature too high?

Yes

Lower the operating temperatureYes

Is the metal compatible?
(See Metal Compatibility Table)

Replace with a more resistant
metal (e.g., Stainless Steel)

No

Are there impurities (water, O₂) in the system?

Yes
Purge with inert gas and use

anhydrous ethylene glycol-(OD)₂
Consider adding a
corrosion inhibitor
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Click to download full resolution via product page

Caption: Troubleshooting flowchart for material compatibility issues.

Experimental Protocols
For researchers needing to perform their own compatibility testing, the following are

summarized methodologies based on ASTM standards.

Protocol 1: Chemical Resistance of Plastics (Based on
ASTM D543)
This protocol outlines the procedure for determining the resistance of plastics to ethylene

glycol-(OD)₂.
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Start: Specimen Preparation

Prepare at least 3 test specimens of the plastic material.

Measure and weigh the initial
dimensions and mass of each specimen.

Immerse specimens in ethylene glycol-(OD)₂
in a sealed container.

Expose for a specified duration and temperature
(e.g., 7 days at 23°C).

Remove specimens, rinse, and dry.

Measure and weigh the final
dimensions and mass.

Visually inspect for changes
(swelling, cracking, discoloration).

Perform mechanical testing (e.g., tensile strength)
and compare to control specimens.

End: Report Findings

Click to download full resolution via product page

Caption: Workflow for testing the chemical compatibility of plastics.
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Methodology:

Specimen Preparation: Prepare at least three test specimens of the plastic material to

standard dimensions.

Initial Measurements: Condition the specimens as required, then accurately measure their

weight and dimensions.

Immersion: Fully immerse the specimens in ethylene glycol-(OD)₂ in a sealed container to

prevent evaporation.

Exposure: Maintain the container at a constant temperature for a specified duration (e.g., 7

days at 23°C or a shorter period at an elevated temperature).

Post-Exposure Analysis:

Remove the specimens, rinse with a suitable solvent (that does not affect the material),

and dry thoroughly.

Remeasure the weight and dimensions to determine any changes.

Visually inspect for any signs of degradation such as swelling, cracking, crazing, or

discoloration.

Conduct mechanical property tests (e.g., tensile strength, hardness) and compare the

results to control specimens that were not exposed.

Reporting: Report the percentage change in weight, dimensions, and mechanical properties,

along with visual observations.

Protocol 2: Corrosion Testing of Metals (Based on ASTM
G1)
This protocol provides a framework for evaluating the corrosion of metals in ethylene glycol-

(OD)₂.
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Start: Specimen Preparation

Prepare metal coupons with a known
surface area and finish.

Degrease, clean, and weigh the
coupons to the nearest 0.1 mg.

Immerse coupons in ethylene glycol-(OD)₂
under specified conditions (temperature, aeration).

Expose for the desired test duration.

Remove coupons and clean off
corrosion products using a method

that minimizes removal of the base metal.

Dry and re-weigh the cleaned coupons.

Calculate the corrosion rate
(e.g., in mm/year) from the mass loss.

End: Report Corrosion Rate

Click to download full resolution via product page

Caption: Workflow for metal corrosion testing.
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Methodology:

Specimen Preparation: Prepare metal test coupons with a known surface area. A typical

surface finish is a 120-grit polish.

Initial Weighing: Thoroughly clean the coupons to remove any oil, grease, or dirt. Dry and

weigh them accurately.

Exposure: Immerse the coupons in ethylene glycol-(OD)₂ in a test cell. The conditions

(temperature, aeration, agitation) should be controlled to simulate the intended application.

Cleaning of Corroded Specimens: After the exposure period, remove the coupons. Clean

them to remove all corrosion products using a chemical or mechanical method that

minimizes the removal of the base metal. It is crucial to run a blank (an uncorroded coupon)

through the cleaning process to correct for any metal loss due to the cleaning itself.

Final Weighing: After cleaning and drying, re-weigh the coupons.

Corrosion Rate Calculation: Calculate the mass loss and determine the corrosion rate using

the following formula: Corrosion Rate (mm/year) = (K × W) / (A × T × D) Where:

K = a constant (8.76 × 10⁴)

W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the metal in g/cm³

Reporting: Report the calculated corrosion rate and note any localized corrosion like pitting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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